2-(propan-2-yl)-6-{5-[1-(propan-2-yl)-1H-1,3-benzodiazol-2-yl]-octahydropyrrolo[3,4-c]pyrrole-2-carbonyl}-2,3-dihydropyridazin-3-one
Description
This compound is a heterocyclic molecule featuring three distinct structural motifs:
- 1H-1,3-benzodiazole: A bicyclic aromatic system with two nitrogen atoms, substituted with isopropyl (propan-2-yl) groups at position 1.
- Octahydropyrrolo[3,4-c]pyrrole: A fused bicyclic amine system. The octahydro designation indicates full saturation, contributing to conformational rigidity and stability, which may enhance binding specificity in biological systems .
- 2,3-dihydropyridazin-3-one: A partially unsaturated six-membered ring with a ketone group, offering hydrogen-bonding and π-stacking capabilities .
The compound’s complexity arises from the integration of these motifs, likely synthesized via multi-step reactions involving condensation, cyclization, and functional group transformations.
Properties
IUPAC Name |
2-propan-2-yl-6-[2-(1-propan-2-ylbenzimidazol-2-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-5-carbonyl]pyridazin-3-one | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H30N6O2/c1-15(2)29-21-8-6-5-7-19(21)25-24(29)28-13-17-11-27(12-18(17)14-28)23(32)20-9-10-22(31)30(26-20)16(3)4/h5-10,15-18H,11-14H2,1-4H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FDEOSPBXGSRLKQ-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C(=O)C=CC(=N1)C(=O)N2CC3CN(CC3C2)C4=NC5=CC=CC=C5N4C(C)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H30N6O2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
434.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Structural and Functional Group Analysis
The table below compares the target compound with structurally related heterocycles from the evidence:
Key Observations :
Electronic Properties: The benzodiazole and dihydropyridazinone moieties introduce electron-deficient regions, contrasting with the electron-rich pyrano-dipyrazoles in . This difference may influence redox behavior or binding interactions .
Spectroscopic and Computational Comparisons
- NMR Shifts: The dihydropyridazinone’s ketone in the target compound would exhibit a downfield 13C NMR shift (~190–200 ppm), distinct from ester carbonyls in ’s compounds (~165–175 ppm) .
- IR Spectroscopy : The target’s amine N-H stretches (~3300 cm⁻¹) and ketone C=O (~1700 cm⁻¹) differ from the ester C=O (~1725 cm⁻¹) in .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
